Cas no 2172066-17-8 (1-phenylhexane-1-sulfonyl fluoride)

• Product Name: 1-phenylhexane-1-sulfonyl fluoride
• CAS No: 2172066-17-8
• MF: C₁₂H₁₇FO₂S
• MW: 244.325586080551
• CID: 5831708
• PubChem ID: 165868752
• Update Time: 2023-12-29

1-phenylhexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-phenylhexane-1-sulfonyl fluoride
• 2172066-17-8
• EN300-1450824

• Inchi： 1S/C12H17FO2S/c1-2-3-5-10-12(16(13,14)15)11-8-6-4-7-9-11/h4,6-9,12H,2-3,5,10H2,1H3
• InChI Key： JHKATESALCYGOV-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CCCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 244.09332912g/mol
• Monoisotopic Mass: 244.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų